Benzenecarboximidamide, N-(2-(4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl)ethyl)-4-ethoxy-, monomethanesulfonate
Description
Benzenecarboximidamide, N-(2-(4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl)ethyl)-4-ethoxy-, monomethanesulfonate is a complex organic compound that features a benzenecarboximidamide core linked to a piperazine ring and a benzodioxole moiety
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Benzenecarboximidamide, N-(2-(4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl)ethyl)-4-ethoxy-, monomethanesulfonate typically involves multiple steps:
Formation of the Benzodioxole Moiety: This step involves the reaction of catechol with formaldehyde to form the benzodioxole ring.
Piperazine Ring Formation: The piper
Properties
CAS No. |
125575-09-9 |
|---|---|
Molecular Formula |
C24H34N4O6S |
Molecular Weight |
506.6 g/mol |
IUPAC Name |
N'-[2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]ethyl]-4-ethoxybenzenecarboximidamide;methanesulfonic acid |
InChI |
InChI=1S/C23H30N4O3.CH4O3S/c1-2-28-20-6-4-19(5-7-20)23(24)25-9-10-26-11-13-27(14-12-26)16-18-3-8-21-22(15-18)30-17-29-21;1-5(2,3)4/h3-8,15H,2,9-14,16-17H2,1H3,(H2,24,25);1H3,(H,2,3,4) |
InChI Key |
ILQDLMDEBOLSHZ-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=NCCN2CCN(CC2)CC3=CC4=C(C=C3)OCO4)N.CS(=O)(=O)O |
Origin of Product |
United States |
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